Cas no 2229119-39-3 (2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine
• CAS No: 2229119-39-3
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 6129348
• PubChem ID: 165709962
• Update Time: 2025-06-07

2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine
• 2229119-39-3
• EN300-1974785

• Inchi： 1S/C10H12F3NS/c11-10(12,13)9(14)8-5-6-3-1-2-4-7(6)15-8/h5,9H,1-4,14H2
• InChI Key： MILABNJJLIZNLT-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)(F)F)N)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine

Introduction to 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine (CAS No. 2229119-39-3) in Modern Chemical Biology

2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine, identified by the chemical identifier CAS No. 2229119-39-3, represents a novel compound with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of fluorinated amines, which have garnered considerable attention due to their unique physicochemical properties and biological activities. The structural framework of this molecule incorporates a trifluoromethyl group and a tetrahydro-1-benzothiophen moiety, elements that contribute to its distinct reactivity and functionality.

The trifluoromethyl group is a key feature in many bioactive molecules, known for its ability to modulate metabolic stability, lipophilicity, and electronic properties of the parent structure. This group often enhances binding affinity to biological targets by increasing the molecule's hydrophobicity and electron-withdrawing effects. In contrast, the tetrahydro-1-benzothiophen scaffold is a privileged structure in medicinal chemistry, frequently observed in bioactive compounds exhibiting diverse pharmacological effects. Its aromatic system provides a stable backbone for further functionalization, making it a versatile platform for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater precision. The integration of machine learning algorithms has further accelerated the process of identifying promising candidates for therapeutic intervention. In this context, 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine has been scrutinized for its potential applications in various therapeutic areas.

One of the most compelling aspects of this compound is its interaction with biological targets. Studies have suggested that the trifluoromethyl group can influence enzyme kinetics by altering the electronic distribution around the active site. This modulation can lead to enhanced binding affinity or altered selectivity towards specific enzymes or receptors. For instance, fluorinated amines have been shown to exhibit inhibitory effects on certain kinases and proteases, which are implicated in various pathological conditions.

The tetrahydro-1-benzothiophen moiety further contributes to the compound's biological relevance by providing a scaffold that can be easily modified to target specific biological pathways. This structural feature has been exploited in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The benzothiophene ring system is known for its ability to cross the blood-brain barrier and interact with central nervous system receptors, making it an attractive scaffold for neuropharmacological applications.

Current research is exploring the potential of 2,2,2-trifluoro-1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine as a lead compound for developing novel therapeutics. Preliminary in vitro studies have demonstrated promising interactions with several key biological targets. For example, its ability to inhibit certain enzymes has been linked to potential applications in anti-inflammatory and anti-cancer therapies. Additionally, its structural features suggest that it may exhibit properties such as improved solubility and bioavailability when incorporated into drug-like molecules.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies are being employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods are crucial in constructing the desired molecular framework efficiently.

In conclusion, 2 , 2 , 2 - trifluoro - 1 - ( 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 2 - yl ) ethan - 1 - amine ( CAS No . 2229119 - 39 - 3 ) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutics. As research continues to uncover new applications for this compound , it is likely that it will play an increasingly important role in addressing various health challenges.